Cas no 3002-22-0 (Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester)

Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester structure
3002-22-0 structure
Product name:Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
CAS No:3002-22-0
MF:C60H117NO6
MW:948.574080000001
CID:306444
PubChem ID:18146

Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
    • 2-[bis(2-octadecanoyloxyethyl)amino]ethyl octadecanoate
    • nitrilotriethane-1,2-diyl tristearate
    • TRIS(Β-STEARATOETHYL)AMINE
    • EINECS 221-092-0
    • Octadecanoic acid,nitrilotri-2,1-ethanediyl ester
    • Stearic acid,triester with 2,2',2''-nitrilotriethanol
    • Triethanolamine tristearate
    • Octadecanoic acid, nitrilotri-2,1-ethanediyl ester
    • TRIS(.BETA.-STEARATOETHYL)AMINE [HSDB]
    • NS00047433
    • HSDB 5910
    • Stearic acid, triester with 2,2',2''-nitrilotriethanol
    • SCHEMBL17401271
    • Octadecanoic acid, 1,1',1''-(nitrilotri-2,1-ethanediyl) ester
    • HOM72YRP1F
    • UNII-HOM72YRP1F
    • Q27280032
    • 3002-22-0
    • TRIS(BETA-STEARATOETHYL)AMINE
    • DTXSID201014620
    • Inchi: InChI=1S/C60H117NO6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-58(62)65-55-52-61(53-56-66-59(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)54-57-67-60(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-57H2,1-3H3
    • InChI Key: UJMACCGITUHEGE-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(OCCN(CCOC(CCCCCCCCCCCCCCCCC)=O)CCOC(CCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 947.88800
  • Monoisotopic Mass: 947.88809045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 60
  • Complexity: 881
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.1Ų
  • XLogP3: 25.2

Experimental Properties

  • PSA: 82.14000
  • LogP: 18.70250

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